molecular formula C15H12FN B8645765 1-Benzyl-5-fluoro-1H-indole

1-Benzyl-5-fluoro-1H-indole

Cat. No.: B8645765
M. Wt: 225.26 g/mol
InChI Key: QZIAUKPDFYALKI-UHFFFAOYSA-N
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Description

1-Benzyl-5-fluoro-1H-indole is a useful research compound. Its molecular formula is C15H12FN and its molecular weight is 225.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H12FN

Molecular Weight

225.26 g/mol

IUPAC Name

1-benzyl-5-fluoroindole

InChI

InChI=1S/C15H12FN/c16-14-6-7-15-13(10-14)8-9-17(15)11-12-4-2-1-3-5-12/h1-10H,11H2

InChI Key

QZIAUKPDFYALKI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN2C=CC3=C2C=CC(=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 0.8 g (3.03 mmoles) of 18-crown-6 in 100 ml of dry ether was added 3.27 g (29.14 mmoles) of potassium tert-butoxide. The mixture was stirred while a solution of 3.75 g (27.75 mmoles) of 5-fluoroindole in 80 ml of ether was added. The stirring was continued for 0.5 hour. Solid was present. Then 3.69 g (29.15 mmoles) of benzyl chloride in 80 ml of ether was added. The mixture was stirred for 28 hours. Water (100 ml) was added. The layers were separated. The aqueous layer was extracted with 100 ml of ether. The combined ether layers were washed with 50 ml of brine and dried over MgSO4. Evaporation of the solvent left 6.95 g of orange oil. The oil was chromatographed on a 600 g column of silica gel. The column was eluted with 30% CH2Cl2 -Skellysolve B and 200 ml fractions were collected. The fractions were assayed by silica gel tlc (1×4") (30% CH2Cl1 -Skellysolve B). Fractions 11-15 were combined giving 0.88 g (14%) of 1-benzyl-5-fluoroindole as a pale yellow oil which contained a small amount of 1,3-dibenzyl-5-fluorindole.
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0.8 g
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3.27 g
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100 mL
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3.75 g
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80 mL
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3.69 g
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80 mL
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100 mL
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